Cas no 1805310-86-4 (5-Bromo-3-(difluoromethyl)-2-(fluoromethyl)pyridine)
5-Bromo-3-(difluoromethyl)-2-(fluoromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 5-Bromo-3-(difluoromethyl)-2-(fluoromethyl)pyridine
-
- Inchi: 1S/C7H5BrF3N/c8-4-1-5(7(10)11)6(2-9)12-3-4/h1,3,7H,2H2
- InChI Key: ASPWFULCIFAFLV-UHFFFAOYSA-N
- SMILES: BrC1=CN=C(CF)C(C(F)F)=C1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 145
- XLogP3: 2.3
- Topological Polar Surface Area: 12.9
5-Bromo-3-(difluoromethyl)-2-(fluoromethyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029079702-250mg |
5-Bromo-3-(difluoromethyl)-2-(fluoromethyl)pyridine |
1805310-86-4 | 97% | 250mg |
$504.00 | 2022-04-01 | |
| Alichem | A029079702-500mg |
5-Bromo-3-(difluoromethyl)-2-(fluoromethyl)pyridine |
1805310-86-4 | 97% | 500mg |
$806.85 | 2022-04-01 | |
| Alichem | A029079702-1g |
5-Bromo-3-(difluoromethyl)-2-(fluoromethyl)pyridine |
1805310-86-4 | 97% | 1g |
$1,504.90 | 2022-04-01 |
5-Bromo-3-(difluoromethyl)-2-(fluoromethyl)pyridine Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
Additional information on 5-Bromo-3-(difluoromethyl)-2-(fluoromethyl)pyridine
5-Bromo-3-(difluoromethyl)-2-(fluoromethyl)pyridine (CAS 1805310-86-4): A Versatile Fluorinated Pyridine Derivative with Emerging Applications
In the rapidly evolving field of fluorinated heterocyclic compounds, 5-Bromo-3-(difluoromethyl)-2-(fluoromethyl)pyridine (CAS 1805310-86-4) has emerged as a compound of significant interest to researchers and industry professionals. This brominated pyridine derivative with multiple fluorine substitutions represents an important building block in modern pharmaceutical chemistry and agrochemical development.
The molecular structure of 5-Bromo-3-(difluoromethyl)-2-(fluoromethyl)pyridine features a pyridine core substituted with three distinct functional groups: a bromine atom at the 5-position, a difluoromethyl group at the 3-position, and a fluoromethyl group at the 2-position. This unique combination of substituents makes it particularly valuable for structure-activity relationship studies in drug discovery programs.
Recent scientific literature highlights the growing importance of fluorinated pyridine compounds in addressing current challenges in medicinal chemistry. The presence of multiple fluorine atoms in CAS 1805310-86-4 enhances its metabolic stability and membrane permeability, properties that are highly sought after in the development of new therapeutic agents. Researchers are particularly interested in how the difluoromethyl and fluoromethyl groups influence the compound's electronic properties and biological activity.
The synthesis of 5-Bromo-3-(difluoromethyl)-2-(fluoromethyl)pyridine typically involves multi-step procedures that carefully control the introduction of each functional group. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the pharmaceutical industry's increasing focus on sustainable manufacturing processes. The bromine substituent at the 5-position serves as an excellent handle for further functionalization through various cross-coupling reactions.
From an applications perspective, this compound has shown promise in several cutting-edge research areas. In crop protection chemistry, derivatives of 5-Bromo-3-(difluoromethyl)-2-(fluoromethyl)pyridine have demonstrated interesting biological activities against various plant pathogens. The fluorine-rich structure contributes to improved bioavailability and environmental persistence characteristics that are valuable in agrochemical applications.
In pharmaceutical research, the compound serves as a key intermediate for the development of protein kinase inhibitors and G protein-coupled receptor modulators. The presence of fluorine atoms allows for fine-tuning of molecular interactions with biological targets, addressing one of the most common questions in modern drug design: "How can we improve drug selectivity and reduce off-target effects?"
The commercial availability of CAS 1805310-86-4 has expanded in recent years, reflecting growing demand from both academic and industrial research laboratories. Suppliers typically offer this compound with high purity (>97%) and comprehensive analytical characterization data, including 1H NMR, 13C NMR, and mass spectrometry results. Proper storage under inert atmosphere at low temperatures is recommended to maintain stability.
From a regulatory standpoint, 5-Bromo-3-(difluoromethyl)-2-(fluoromethyl)pyridine is not currently classified as hazardous under major chemical safety regulations. However, as with all chemical substances, appropriate laboratory safety practices should be followed during handling. The compound's environmental fate and toxicity profile continue to be areas of active investigation as part of responsible chemical development practices.
Market analysts note increasing interest in multi-fluorinated pyridine derivatives like CAS 1805310-86-4, driven by expanding applications in life sciences and materials chemistry. The global market for fluorinated building blocks is projected to grow significantly in the coming decade, with compounds offering multiple points of derivatization being particularly valuable.
Recent patent literature reveals innovative applications of 5-Bromo-3-(difluoromethyl)-2-(fluoromethyl)pyridine in the development of positron emission tomography (PET) tracers and fluorescent probes. The bromine atom allows for convenient radiolabeling, while the fluorine substituents contribute to optimal pharmacokinetic properties for imaging applications.
For researchers considering working with this compound, several key questions often arise: "What are the optimal conditions for Suzuki-Miyaura cross-coupling reactions with this substrate?" and "How does the electronic effect of the difluoromethyl group compare to other fluorinated substituents?" These questions reflect the compound's utility in methodological development and mechanistic studies.
The future outlook for 5-Bromo-3-(difluoromethyl)-2-(fluoromethyl)pyridine appears promising, with potential applications extending into materials science. The compound's unique electronic properties make it an interesting candidate for the development of organic electronic materials and liquid crystal compositions, areas that are receiving increased attention in both academic and industrial research settings.
As the chemical industry continues to emphasize sustainable practices, the development of efficient synthetic routes to CAS 1805310-86-4 remains an active area of investigation. Recent advances in continuous flow chemistry and catalytic fluorination methods may lead to improved manufacturing processes for this valuable building block in the near future.
In conclusion, 5-Bromo-3-(difluoromethyl)-2-(fluoromethyl)pyridine represents a versatile and increasingly important compound in modern chemical research. Its unique combination of substituents offers multiple opportunities for structural modification, making it valuable across diverse applications from medicinal chemistry to materials science. As research into fluorinated compounds continues to expand, the significance of this particular pyridine derivative is likely to grow accordingly.
1805310-86-4 (5-Bromo-3-(difluoromethyl)-2-(fluoromethyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)